Roseoside Roseoside Roseoside is a natural product found in Chrysanthemum, Prunus cornuta, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 54835-70-0
VCID: VC20881124
InChI: InChI=1S/C19H30O8/c1-10-7-12(21)8-18(3,4)19(10,25)6-5-11(2)26-17-16(24)15(23)14(22)13(9-20)27-17/h5-7,11,13-17,20,22-25H,8-9H2,1-4H3/b6-5+/t11-,13-,14-,15+,16-,17-,19-/m1/s1
SMILES: CC1=CC(=O)CC(C1(C=CC(C)OC2C(C(C(C(O2)CO)O)O)O)O)(C)C
Molecular Formula: C19H30O8
Molecular Weight: 386.4 g/mol

Roseoside

CAS No.: 54835-70-0

Cat. No.: VC20881124

Molecular Formula: C19H30O8

Molecular Weight: 386.4 g/mol

* For research use only. Not for human or veterinary use.

Roseoside - 54835-70-0

Specification

Description Roseoside is a natural product found in Chrysanthemum, Prunus cornuta, and other organisms with data available.
CAS No. 54835-70-0
Molecular Formula C19H30O8
Molecular Weight 386.4 g/mol
IUPAC Name (4S)-4-hydroxy-3,5,5-trimethyl-4-[(E,3R)-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybut-1-enyl]cyclohex-2-en-1-one
Standard InChI InChI=1S/C19H30O8/c1-10-7-12(21)8-18(3,4)19(10,25)6-5-11(2)26-17-16(24)15(23)14(22)13(9-20)27-17/h5-7,11,13-17,20,22-25H,8-9H2,1-4H3/b6-5+/t11-,13-,14-,15+,16-,17-,19-/m1/s1
Standard InChI Key SWYRVCGNMNAFEK-MHXFFUGFSA-N
Isomeric SMILES CC1=CC(=O)CC([C@]1(/C=C/[C@@H](C)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O)(C)C
SMILES CC1=CC(=O)CC(C1(C=CC(C)OC2C(C(C(C(O2)CO)O)O)O)O)(C)C
Canonical SMILES CC1=CC(=O)CC(C1(C=CC(C)OC2C(C(C(C(O2)CO)O)O)O)O)(C)C
Appearance Oil

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator